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Compound of Interest

Compound Name: Dalapon methyl ester
CAS No.: 17640-02-0
Cat. No.: B1165873
Get Quote
. J

CAS: 17640-02-7 | Formula: C4H6CI202 Synonyms: Methyl 2,2-dichloropropionate; 2,2-
Dichloropropionic acid methyl ester[1][2]

Executive Summary & Risk Profile

From the Desk of the Senior Application Scientist: Disposing of Dalapon methyl ester requires
a specific protocol distinct from standard organic solvents. Unlike its parent acid (Dalapon,
RCRA U243), the methyl ester is lipophilic and volatile.[2] In a waste stream, it presents a dual
hazard: Ignitability (Flash Point ~42°C) and Halogenated Organic Burden.

Improper disposal—specifically mixing with non-halogenated solvents or strong alkalis—can
lead to regulatory non-compliance (RCRA) and dangerous exothermic hydrolysis events in
waste drums. This guide outlines the segregation, containment, and hand-off procedures
required to ensure scientific integrity and safety.[2][3]

Critical Safety & Segregation Logic
The "Halogen Rule"
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The presence of two chlorine atoms on the alpha-carbon dictates the disposal path.[2] You
must NOT commingle this with standard non-halogenated organic waste (e.g., Acetone,
Ethanol).[2]

» Why? Halogenated wastes require high-temperature incineration (>1100°C) with specific flue
gas scrubbing to neutralize hydrochloric acid (HCI) emissions.[2] Mixing these with non-
halogenated fuels dilutes the waste, making incineration inefficient and increasing disposal
costs by up to 300%.

¢ Reactivity Warning: Do not mix with strong bases (NaOH, KOH).[2] The ester group is
susceptible to base-catalyzed hydrolysis, which generates methanol and the Dalapon salt,
releasing heat and potentially over-pressurizing sealed waste containers.[2]

Chemical Safety Data Summary

Parameter Value/Status Operational Implication
) D001 Ignitable Waste. Store in
Flash Point ~42°C (107°F) )
flammables cabinet.[1][2]
) Heavier than water.[1] Sinks in
Density 1.3 g/mL
agueous phases.
o Incompatible with strong
Reactivity Hydrolyzable Ester o
oxidizers and bases.
o ) ] Prevent release to drains.[1][4]
Toxicity Irritant / Aquatic Tox

Marine Pollutant.

Must be labeled as
RCRA Code D001 (Ignitable) "Flammable" and
"Halogenated".[1]

Waste Segregation Decision Tree

The following logic gate ensures the material enters the correct waste stream immediately upon
generation.
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Waste Generation:
Dalapon Methyl Ester

Is it mixed with
other solvents?

Identify Mixture
Components

Does mixture contain
>1% Halogens?

Yes (Standard Path)\No (Rare/Trace)

STREAM A: STREAM B:

Halogenated Organic Waste Aqueous Waste
(High BTU Incineration) (Check pH & Heavy Metals)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream. Dalapon methyl ester defaults
to Stream A (Halogenated) due to its chlorine content.[2]

Step-by-Step Disposal Protocol
Phase 1: Inmediate Containment (At the Bench)[2]

+ Vessel Selection: Use High-Density Polyethylene (HDPE) or Glass containers.[2] Avoid metal
cans if the waste contains any free acid (hydrolysis products) which could corrode the metal.

[2]
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» Headspace: Leave at least 10% headspace in the bottle. Volatile esters expand with
temperature fluctuations; insufficient headspace leads to bottle rupture.

» Labeling: Apply the hazardous waste label before adding the first drop of waste.
o Constituents: "Dalapon Methyl Ester" (Do not use abbreviations).[2]

o Hazards: Check "Flammable" and "Toxic/lrritant".[5]

Phase 2: Satellite Accumulation Area (SAA) Management[2]

» Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding
110% of the volume of the largest container.

e Venting: Ensure the cap is tightly closed when not actively adding waste.[6][7] Do not leave
funnels in the bottle neck (an EPA violation).

e Segregation: Keep the "Halogenated" tray physically separate from "Non-Halogenated" and
"Acid" waste trays to prevent accidental cross-pouring.

Phase 3: Spill Response (Emergency Procedure)
e Small Spill (<100 mL):

o Alert nearby personnel.

o Cover with vermiculite or sand (non-combustible absorbents).[2][5] Note: Do not use paper
towels due to flammability.[3]

o Scoop into a wide-mouth jar, label as "Debris contaminated with Dalapon Methyl Ester,"
and treat as hazardous waste.[2]

e Large Spill (>500 mL): Evacuate the lab, close the door, and contact EHS immediately. The
volatility creates a respiratory and flammability hazard.

Operational Workflow: From Bench to Pickup

This diagram outlines the lifecycle of the chemical waste to ensure compliance with 40 CFR
262 (RCRA).
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Figure 2: Operational lifecycle of Dalapon methyl ester waste, emphasizing the critical tagging
step prior to storage.

Regulatory Framework & Compliance

o RCRA Classification: While Dalapon (acid) is a U-listed waste (U243), the methyl ester is
typically regulated by characteristic if not specifically listed in your state's code.[2] It defaults
to DOO1 (Ignitable) and requires treatment as a Halogenated Solvent.

o EPA Mandate: The "mixture rule" applies. If you mix Dalapon methyl ester with a non-
hazardous solvent, the entire volume is regulated as hazardous halogenated waste.

o Drain Disposal: Strictly Prohibited.[4] The compound is toxic to aquatic life (H412) and may
persist in water treatment facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://pdf.benchchem.com/146/Proper_Disposal_of_2_Methyl_2_butene_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA185410B&productDescription=METHL+2-CHLROPROPIONATE+97+1KG&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07813.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1165873/docs#laboratory-disposal-guide-dalapon-methyl-ester
https://www.benchchem.com/product/b1165873/docs#laboratory-disposal-guide-dalapon-methyl-ester
https://www.benchchem.com/product/b1165873/docs#laboratory-disposal-guide-dalapon-methyl-ester
https://www.benchchem.com/product/b1165873/docs#laboratory-disposal-guide-dalapon-methyl-ester
https://www.benchchem.com/product/b1165873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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